Cas no 645412-80-2 (Pentanal, 5-hydroxy-4-[(methylsulfonyl)oxy]-)

• Product Name: Pentanal, 5-hydroxy-4-[(methylsulfonyl)oxy]-
• CAS No: 645412-80-2
• MF: C₆H₁₂O₅S
• MW: 196.221481323242
• CID: 422910
• PubChem ID: 71379664
• Update Time: 2025-04-19

Pentanal, 5-hydroxy-4-[(methylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 5-hydroxy-4-[(methylsulfonyl)oxy]-
• (1-hydroxy-5-oxopentan-2-yl) methanesulfonate
• 1-HYDROXY-5-OXOPENTAN-2-YL METHANESULFONATE
• DTXSID90802217
• 645412-80-2

• Inchi： 1S/C6H12O5S/c1-12(9,10)11-6(5-8)3-2-4-7/h4,6,8H,2-3,5H2,1H3
• InChI Key： UEBDSIDZEYVUBW-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(CO)CCC=O

Computed Properties

• Exact Mass: 196.04056
• Monoisotopic Mass: 196.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67